Cas no 1448027-06-2 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide)
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide
- AKOS024538307
- F6200-3690
- 1448027-06-2
-
- Inchi: 1S/C15H17NO3S2/c17-15(13-8-9-13,12-5-2-1-3-6-12)11-16-21(18,19)14-7-4-10-20-14/h1-7,10,13,16-17H,8-9,11H2
- InChI Key: GUOQZCPGWTWVDK-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)(NCC(C1C=CC=CC=1)(C1CC1)O)(=O)=O
Computed Properties
- Exact Mass: 323.06498575g/mol
- Monoisotopic Mass: 323.06498575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 103Ų
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6200-3690-2μmol |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-5μmol |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-10μmol |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-20μmol |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-1mg |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-2mg |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-3mg |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-4mg |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-5mg |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6200-3690-10mg |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide |
1448027-06-2 | 10mg |
$118.5 | 2023-09-09 |
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide
Introduction to N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide (CAS No. 1448027-06-2)
N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide (CAS No. 1448027-06-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of both cyclopropyl and phenyl groups, along with a hydroxyl and a sulfonamide moiety, makes it a versatile molecule for further derivatization and study.
The< b>thiophene core of this compound is particularly noteworthy, as thiophene derivatives are widely recognized for their role in the development of pharmaceuticals and agrochemicals. The sulfonamide functional group further enhances its utility, as sulfonamides are known for their antimicrobial and anti-inflammatory properties. The specific arrangement of these functional groups in N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide contributes to its unique chemical and biological profile.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide has been investigated for its potential role in addressing these challenges. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the hydroxyl group could participate in hydrogen bonding interactions, while the sulfonamide group could engage in polar interactions with biological molecules.
The cyclopropyl group adds an interesting dimension to the compound's properties. Cyclopropane derivatives are known for their stability and unique reactivity, which can be exploited in drug design. In particular, the rigidity provided by the cyclopropyl ring can influence the conformation of the molecule, potentially affecting its binding affinity to biological targets. This aspect makes N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide a promising candidate for further exploration.
Recent studies have begun to explore the pharmacological potential of thiophene sulfonamides. These studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific combination of functional groups in N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide suggests that it may possess similar properties. Furthermore, its structural complexity allows for the possibility of designing analogs with enhanced or modified activities.
The synthesis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide involves several key steps that highlight its complexity. The introduction of the cyclopropyl group requires careful control to ensure regioselectivity and yield optimization. Similarly, the incorporation of the hydroxyl and sulfonamide groups necessitates precise reaction conditions to avoid unwanted side products. These synthetic challenges underscore the importance of advanced chemical techniques in the preparation of such specialized compounds.
In terms of applications, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide holds promise for use in drug discovery and development. Its unique structure makes it a valuable scaffold for designing new molecules with improved pharmacological profiles. Additionally, its potential interactions with biological targets suggest that it could be used as a lead compound in medicinal chemistry programs aimed at addressing unmet medical needs.
The compound's stability under various conditions is another important consideration. Thiophene derivatives are generally stable towards environmental factors such as light and oxygen, which can be advantageous for their storage and handling. However, further studies are needed to evaluate its stability under physiological conditions to ensure its suitability for pharmaceutical applications.
Economic feasibility is also a critical factor in the development of new pharmaceuticals. The synthesis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)thiophene-2-sulfonamide, while complex, must be optimized to ensure cost-effectiveness. This involves not only improving yields but also minimizing waste and utilizing sustainable synthetic routes. Such considerations are essential for translating laboratory discoveries into commercially viable products.
The regulatory landscape plays a significant role in determining the commercial viability of new compounds like N-( 14480 027 - 06 - 14480 b >). Compliance with regulatory standards is necessary for market approval and ensures that patients receive safe and effective treatments. As such, ongoing research must include rigorous safety and efficacy testing to meet these requirements.
In conclusion, N-(< b > 14480 b >) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) -06 -02) represents a fascinating compound with significant potential in pharmaceutical chemistry。 Its unique structural features, coupled with promising preliminary findings, make it an exciting subject for further investigation。 As research continues, we can expect to uncover more about its biological activities, synthetic pathways, and potential applications。 This will not only contribute to our understanding of medicinal chemistry but also pave the way for new therapeutic strategies。 p >
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